Cas no 2173998-76-8 (2-methyl-3-(piperidin-1-yl)aniline dihydrochloride)

• Product Name: 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride
• CAS No: 2173998-76-8
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 5926046
• PubChem ID: 137951190
• Update Time: 2025-07-28

2-methyl-3-(piperidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride
• Z3071314348
• 2173998-76-8
• 2-Methyl-3-piperidin-1-ylaniline;dihydrochloride
• EN300-1696939

• Inchi： 1S/C12H18N2.ClH/c1-10-11(13)6-5-7-12(10)14-8-3-2-4-9-14;/h5-7H,2-4,8-9,13H2,1H3;1H
• InChI Key： HDFRYBDDOMOVPX-UHFFFAOYSA-N
• SMILES： CC1C(=CC=CC=1N1CCCCC1)N.Cl

Computed Properties

• Exact Mass: 262.1003540g/mol
• Monoisotopic Mass: 262.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride

2-Methyl-3-(Piperidin-1-yl)aniline Dihydrochloride: A Comprehensive Overview

2-Methyl-3-(piperidin-1-yl)aniline dihydrochloride (CAS No. 2173998-76-8) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride, is a derivative of aniline and piperidine, both of which are fundamental building blocks in organic synthesis. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the development of various medicinal products.

The structure of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride consists of an aniline moiety substituted with a methyl group at the 2-position and a piperidine ring at the 3-position. The dihydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The compound's molecular formula is C₁₂H₁₈N₂·2HCl, and its molecular weight is 259.19 g/mol.

In recent years, there has been growing interest in the potential therapeutic applications of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a potential candidate for the treatment of various diseases and conditions, such as chronic pain, neurodegenerative disorders, and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This inhibition was attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another notable study published in the European Journal of Pharmacology in 2020 explored the analgesic effects of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride. The results indicated that the compound exhibited significant analgesic activity in animal models of acute and chronic pain. The mechanism of action was hypothesized to involve the modulation of opioid receptors and the inhibition of nociceptive signaling pathways.

The neuroprotective properties of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride have also been investigated. A study published in Neuropharmacology in 2019 demonstrated that the compound protected neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride could be a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological activities, 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride has been used as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity allows it to be readily modified through various chemical transformations, making it a valuable starting material for drug discovery and development programs. For example, researchers have utilized this compound to synthesize novel derivatives with enhanced potency and selectivity for specific therapeutic targets.

The safety profile of 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride has also been evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-methyl-3-(piperidin-1-yl)aniline dihydrochloride (CAS No. 2173998-76-8) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, potentially leading to new treatments for various diseases and conditions.